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Compound of Interest

Compound Name: [Met5]-Enkephalin, amide TFA

Cat. No.: B8085385

Technical Support Center: [Met5]-Enkephalin,
Amide TFA Powder

This technical support center provides researchers, scientists, and drug development
professionals with essential information on the long-term storage, handling, and use of [Met5]-
Enkephalin, amide TFA powder.

Frequently Asked Questions (FAQSs)

Q1: What are the optimal long-term storage conditions for lyophilized [Met5]-Enkephalin,
amide TFA powder?

Al: For long-term stability, the lyophilized powder should be stored in a tightly sealed container,
protected from light and moisture. Recommended storage temperatures are -20°C for up to
one year or -80°C for up to two years.[1][2]

Q2: How should I handle the peptide powder upon receipt and during use?

A2: Always wear gloves to avoid contamination.[3] Before opening, allow the vial to equilibrate
to room temperature in a desiccator to prevent condensation, as moisture can significantly
reduce long-term stability.[3][4] Weigh out the desired amount quickly in a clean, well-ventilated
area and promptly reseal the container, purging with an inert gas like nitrogen or argon if
possible.[3][5]
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Q3: What are the recommended storage conditions for [Met5]-Enkephalin, amide TFA in
solution?

A3: Peptides in solution are significantly less stable than in their lyophilized form.[6] For short-

term storage (1-2 weeks), solutions can be kept at 4°C. For longer-term storage, it is crucial to
aliquot the solution into single-use volumes to avoid repeated freeze-thaw cycles and store at

-20°C for up to 3-4 months or -80°C for up to one year.[6] Solutions should ideally be prepared
in a buffer with a pH between 5 and 7.[6]

Q4: My [Met5]-Enkephalin, amide TFA powder appears as a gel or is barely visible. Is there a
problem with the product?

A4: This is not necessarily a cause for concern. Some peptides, particularly short sequences,
can be highly hygroscopic and may appear as a gel or a very small amount of powder. The
apparent volume can vary between vials containing the same mass of peptide.[6]

Q5: What is the primary mechanism of action for [Met5]-Enkephalin?

A5: [Met5]-Enkephalin is an endogenous opioid peptide that primarily acts as a potent agonist
at the d-opioid receptor and to a lesser extent at the p-opioid receptor.[7] It is also the
endogenous ligand for the opioid growth factor receptor (OGFR), formerly known as the (-
opioid receptor, which is involved in regulating tissue growth and regeneration.[7] Its binding to
these receptors initiates intracellular signaling cascades that modulate pain perception and cell
proliferation.

Storage Conditions Summary
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Form Temperature Duration Key Considerations
Store in a tightly
N sealed container,
Lyophilized Powder -20°C Upto 1 year

protected from light

and moisture.[1][2]

-80°C

Up to 2 years

Store in a tightly
sealed container,
protected from light

and moisture.[1][2]

In Solution

4°C

1-2 weeks

Use a sterile, neutral
pH buffer (pH 5-7).[6]

-20°C

Up to 1 month

Aliquot into single-use
vials to avoid freeze-

thaw cycles.[8]

-80°C

Up to 6 months

Aliguot into single-use
vials to avoid freeze-

thaw cycles.[8]

Troubleshooting Guide
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Issue

Potential Cause

Recommended Solution

Difficulty Dissolving the
Peptide

The peptide has specific

solubility characteristics.

The recommended solvent is
water, up to 100 mg/mL, which
may require ultrasonication to
fully dissolve.[1][2] For
peptides with low aqueous
solubility, consider using a
small amount of a polar
organic solvent like DMSO or
DMF before adding an

aqueous buffer.

Loss of Peptide Activity

Improper storage, repeated
freeze-thaw cycles, or bacterial

contamination.

Ensure the peptide is stored at
the correct temperature and
protected from moisture and
light. When in solution, use
sterile buffers, aliquot into
single-use volumes, and avoid
repeated freeze-thaw cycles.
[4][9] Consider filtering the
peptide solution through a 0.2
pm filter to remove potential

bacterial contamination.[9]

Precipitation of Peptide in

Solution

The peptide has come out of
solution during storage or after

a freeze-thaw cycle.

If precipitation occurs, gentle
warming to 37°C and
sonication may help to
redissolve the peptide.[8]
Ensure the storage buffer is
appropriate for the peptide's

properties.

Inconsistent Experimental

Results

Inaccurate peptide
concentration due to
hygroscopic nature of the

powder or adsorption to vials.

Allow the vial to equilibrate to
room temperature in a
desiccator before weighing to
prevent moisture absorption.[3]
For dilute solutions of

hydrophobic peptides,
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consider using glass or non-
adsorbing plastic vials to

prevent loss of material.[3]

Experimental Protocols
General Protocol for Reconstitution of [Met5]-
Enkephalin, Amide TFA Powder

Equilibration: Allow the vial of lyophilized [Met5]-Enkephalin, amide TFA to warm to room
temperature in a desiccator. This prevents condensation from forming on the powder when

the vial is opened.[3]

Solvent Addition: Based on the desired stock solution concentration, calculate the required
volume of sterile, deionized water or an appropriate buffer (pH 5-7 is optimal for stability).[6]

Dissolution: Carefully add the solvent to the vial. To aid dissolution, gentle vortexing or
sonication in an ultrasonic bath may be necessary.[1][2][8] For difficult-to-dissolve peptides,
heating to 37°C can also be attempted.[8]

Aliquoting and Storage: Once fully dissolved, it is highly recommended to aliquot the stock
solution into single-use, sterile vials. Store these aliquots at -20°C or -80°C to maintain
stability and avoid repeated freeze-thaw cycles.[4][9]

Signaling Pathway and Experimental Workflow
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Caption: [Met5]-Enkephalin signaling pathway via d-opioid receptor.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b8085385?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8085385?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

Store Lyophilized Equilibrate to Reconstitute in Aliquot and Store Perform Experiment B/ eSS End
Peptide at -80°C Room Temperature Sterile Buffer Solution at -80°C (e.g., Cell-based assay) Y

Click to download full resolution via product page

Caption: General experimental workflow for using [Met5]-Enkephalin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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